Cas no 90797-58-3 (4-Chloro-N-cyclopropyl-3-nitrobenzamide)

• Product Name: 4-Chloro-N-cyclopropyl-3-nitrobenzamide
• CAS No: 90797-58-3
• MF: C₁₀H₉ClN₂O₃
• MW: 240.64306139946
• MDL: MFCD02640862
• CID: 798819
• PubChem ID: 881839
• Update Time: 2025-04-19

4-Chloro-N-cyclopropyl-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide,4-chloro-N-cyclopropyl-3-nitro-
• 4-CHLORO-N-CYCLOPROPYL-3-NITROBENZAMIDE
• MFCD02640862
• SCHEMBL2224151
• LS-07308
• SR-01000234075-1
• CS-0242985
• ZUWRELJOMFUPGP-UHFFFAOYSA-N
• DTXSID10358221
• SR-01000234075
• Z30841038
• 4-chloro-N-cyclopropyl-3-nitro-benzamide
• Oprea1_057783
• AB00107387-01
• AKOS000119048
• 90797-58-3
• EN300-25756
• ALBB-023291
• G70131
• Benzamide, 4-chloro-N-cyclopropyl-3-nitro-
• STL123507
• 4-Chloro-N-cyclopropyl-3-nitrobenzamide

• MDL： MFCD02640862
• Inchi： 1S/C10H9ClN2O3/c11-8-4-1-6(5-9(8)13(15)16)10(14)12-7-2-3-7/h1,4-5,7H,2-3H2,(H,12,14)
• InChI Key： ZUWRELJOMFUPGP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])C(NC1CC1)=O

Computed Properties

• Exact Mass: 240.0301698g/mol
• Monoisotopic Mass: 240.0301698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.45
• Boiling Point: 399.9°Cat760mmHg
• Flash Point: 195.6°C
• Refractive Index: 1.616